Cas no 1807140-11-9 (4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile is a halogenated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in synthetic organic chemistry. The presence of bromomethyl, difluoromethyl, and iodo substituents on the pyridine ring, along with the acetonitrile group, offers multiple sites for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The difluoromethyl group enhances metabolic stability in bioactive compounds, while the bromomethyl and iodo groups facilitate cross-coupling reactions. This compound’s structural features make it particularly useful for constructing complex heterocyclic frameworks. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile structure
1807140-11-9 structure
Product Name:4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
CAS No:1807140-11-9
MF:C9H6BrF2IN2
MW:386.962620258331
CID:4894918
Update Time:2025-05-21

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
    • Inchi: 1S/C9H6BrF2IN2/c10-4-5-3-6(1-2-14)15-9(13)7(5)8(11)12/h3,8H,1,4H2
    • InChI Key: LGPKNHFFBDGJCD-UHFFFAOYSA-N
    • SMILES: IC1=C(C(F)F)C(CBr)=CC(CC#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36.7

4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029020951-250mg
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1807140-11-9 95%
250mg
$1,058.40 2022-03-31
Alichem
A029020951-500mg
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1807140-11-9 95%
500mg
$1,617.60 2022-03-31
Alichem
A029020951-1g
4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile
1807140-11-9 95%
1g
$2,779.20 2022-03-31

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9)

The compound 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, difluoromethyl, and iodo substituents, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery and crop protection applications.

One of the most compelling aspects of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile is its versatility in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of AI-assisted molecular design, this compound has garnered attention for its potential to streamline the development of targeted therapies. Its pyridine core and functional groups allow for precise modifications, aligning with the growing demand for highly selective chemical reagents in the pharmaceutical industry.

In recent years, the scientific community has focused on sustainable synthesis methods, and CAS No. 1807140-11-9 fits into this narrative. Researchers are exploring eco-friendly catalytic systems to incorporate its difluoromethyl group, a moiety known for enhancing metabolic stability in drug candidates. This aligns with global trends toward green chemistry and reduced environmental impact in chemical manufacturing.

The acetonitrile moiety in this compound further expands its utility, particularly in ligand design for metal-catalyzed reactions. As the demand for precision medicine grows, molecules like 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile are becoming crucial for developing next-generation therapeutics. Its structural features are particularly relevant for kinase inhibitors, a class of compounds dominating oncology research pipelines.

From an analytical perspective, the presence of both halogen atoms and a nitrile group in this molecule makes it an interesting subject for spectroscopic studies. Advanced techniques like NMR crystallography and mass spectrometry imaging are being employed to understand its electronic properties and reactivity patterns. These investigations are crucial for optimizing its use in high-throughput screening platforms.

The compound's potential extends to material science applications, where its polyfunctional structure could contribute to developing novel organic electronic materials. With the electronics industry seeking alternatives to traditional silicon-based components, researchers are examining iodopyridine derivatives like this one for their semiconducting properties.

In the context of intellectual property landscape, CAS 1807140-11-9 represents an important building block for patent-protected drug candidates. Pharmaceutical companies are actively filing patents involving similar polyhalogenated pyridines, reflecting the commercial value of these structures. This trend underscores the importance of custom chemical synthesis services in supporting drug development programs.

Quality control of 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile presents unique challenges due to its multiple reactive sites. Current research focuses on developing robust HPLC methods and stability-indicating assays to ensure batch-to-batch consistency. These analytical advancements are critical for meeting the stringent requirements of GMP manufacturing in the life sciences sector.

Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its ability to serve as a versatile linker in complex molecular architectures positions it as a key player in emerging targeted protein degradation technologies. This aligns perfectly with current trends in precision drug delivery systems.

For researchers sourcing CAS 1807140-11-9, understanding its structure-activity relationships is crucial. The compound's electronic effects and steric properties significantly influence its reactivity patterns. Recent publications have highlighted its potential in creating allosteric modulators, particularly for challenging protein-protein interaction targets that are difficult to address with conventional small molecules.

The growing interest in fluorinated pharmaceuticals has brought additional attention to this compound. With approximately 30% of newly approved drugs containing fluorine atoms, the difluoromethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile makes it particularly valuable for medicinal chemistry applications. This trend reflects the pharmaceutical industry's focus on improving drug-like properties through strategic fluorine incorporation.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No. 1807140-11-9) represents a multifaceted tool for modern chemical research. Its applications span from drug discovery to advanced materials, with particular relevance to current biopharmaceutical trends. As synthetic methodologies advance and analytical techniques improve, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare innovation and sustainable chemistry.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd